Cas no 957487-32-0 (5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)

• Product Name: 5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
• CAS No: 957487-32-0
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD04970282
• CID: 1068298
• Update Time: 2025-04-20

5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
• 5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid

• MDL： MFCD04970282
• Inchi： 1S/C10H11N3O3/c1-3-13-6(2)7(5-11-13)9-4-8(10(14)15)12-16-9/h4-5H,3H2,1-2H3,(H,14,15)
• InChI Key： ICZFVKOUEQVVPE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN(CC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT